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Compound of Interest

Compound Name: Fostamatinib-d9

Cat. No.: B15145345 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This guide provides a detailed, step-by-step procedure for the proper disposal of

Fostamatinib-d9, a deuterated analog of the tyrosine kinase inhibitor Fostamatinib. Adherence

to these procedures is essential to maintain a safe laboratory environment and to comply with

institutional and regulatory standards.

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for Fostamatinib-d9 is not readily available, the SDS

for Fostamatinib (CAS No. 901119-35-5) indicates that the compound may be harmful if

swallowed and can cause skin, eye, and respiratory irritation. Therefore, it is prudent to handle

Fostamatinib-d9 with the same level of caution.

Personal Protective Equipment (PPE) Required:

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection Use in a well-ventilated area or fume hood.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and subsequent actions for the

proper disposal of Fostamatinib-d9 and associated waste.
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Fostamatinib-d9 Disposal Workflow

Detailed Disposal Protocols
The proper disposal of chemical waste is paramount for laboratory safety and environmental

protection.[1][2][3] Unused or expired investigational medications from research must be

destroyed in accordance with the Federal Resource Conservation and Recovery Act (RCRA)

and other relevant regulations.[3] It is crucial to prevent the release of pharmaceuticals into the

environment, as traces have been found in water supplies.[3]
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Step 1: Segregation of Fostamatinib-d9 Waste
Proper segregation of waste at the point of generation is crucial. Do not mix Fostamatinib-d9
waste with general laboratory trash.

Solid Waste: This category includes items such as contaminated gloves, weighing paper,

paper towels, and empty vials that are not entirely free of the compound.

Liquid Waste: This includes any solutions containing Fostamatinib-d9, such as stock

solutions, experimental solutions, and the first rinse of any contaminated glassware.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with

Fostamatinib-d9 should be segregated into a designated sharps container.

Step 2: Containment and Labeling
All waste streams must be collected in appropriate, clearly labeled containers.

Solid Waste: Collect in a designated hazardous waste container lined with a durable plastic

bag. The container must have a secure lid and be labeled "Hazardous Waste" with the full

chemical name "Fostamatinib-d9" and the approximate amount.

Liquid Waste: Collect in a sealable, chemically compatible container (e.g., a glass or

polyethylene bottle). The container must be labeled "Hazardous Waste" and clearly list all

contents, including solvents and "Fostamatinib-d9," with their approximate concentrations

and volumes.

Sharps Waste: Use a puncture-proof sharps container that is clearly labeled for hazardous

chemical sharps.

Step 3: Storage of Waste
Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure that liquid waste containers are stored in secondary containment to prevent spills. Do

not allow waste to accumulate in the laboratory.

Step 4: Disposal of Empty Containers
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Empty containers that once held Fostamatinib-d9 must be decontaminated before disposal.

Rinse the container thoroughly with a suitable solvent (e.g., ethanol or methanol) at least

three times.

Collect the first rinse as hazardous liquid waste.[4] Subsequent rinses may be permissible

for drain disposal depending on your institution's policies, but it is best to consult with your

Environmental Health & Safety (EH&S) department.

After rinsing, deface or remove the original label.

Dispose of the clean, empty container in the appropriate recycling or general waste stream

as advised by your institution.

Step 5: Decontamination of Laboratory Equipment
Equipment that has come into contact with Fostamatinib-d9 must be decontaminated.

Wear appropriate PPE.

Wipe surfaces with a cloth dampened with a suitable solvent, followed by a detergent

solution.

For non-disposable glassware, wash thoroughly with an appropriate laboratory detergent

and rinse with water.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid hazardous waste.

Step 6: Final Disposal
Contact your institution's Environmental Health & Safety (EH&S) department to arrange for the

pickup and disposal of your Fostamatinib-d9 waste.[5] Never dispose of Fostamatinib-d9
waste down the drain or in the regular trash.[2][6]

By following these procedures, you contribute to a safer research environment and ensure the

responsible management of chemical waste. Always consult your institution's specific

guidelines and your EH&S department for any additional requirements.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15145345?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15145345?utm_src=pdf-body
https://www.benchchem.com/product/b15145345?utm_src=pdf-body
https://www1.udel.edu/ehs/waste/pharmaceutical.html
https://www.benchchem.com/product/b15145345?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.hercenter.org/dental/pharma.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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